Cas no 6553-64-6 (6,6-dimethylcyclohex-2-en-1-one)
6553-64-6 structure
Product Name:6,6-dimethylcyclohex-2-en-1-one
CAS No:6553-64-6
MF:C8H12O
MW:124.180282592773
MDL:MFCD09867957
CID:1689534
PubChem ID:11788302
Update Time:2025-04-21
6,6-dimethylcyclohex-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 6,6-dimethylcyclohex-2-en-1-one
- 2-cyclohexen-1-one, 6,6-dimethyl-
- LogP
- 6,6-Dimethyl-2-cyclohexen-1-one
- DTXSID801304112
- MFCD09867957
- SY262049
- 6,6-Dimethyl-2-cyclohexenone
- 6553-64-6
- 6,6-dimethyl-cyclohex-2-en-1-one
- AC9363
- AKOS024437018
- SCHEMBL7881717
- CS-0242735
- EN300-254458
- 6,6-dimethylcyclohex-2-enone
- KEYIROCHSRBPLS-UHFFFAOYSA-N
-
- MDL： MFCD09867957
- Inchi： 1S/C8H12O/c1-8(2)6-4-3-5-7(8)9/h3,5H,4,6H2,1-2H3
- InChI Key： KEYIROCHSRBPLS-UHFFFAOYSA-N
- SMILES： O=C1C=CCCC1(C)C
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
6,6-dimethylcyclohex-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779896-1g |
6,6-Dimethyl-2-cyclohexenone |
6553-64-6 | 95% | 1g |
$1090 | 2023-09-01 | |
| Enamine | EN300-254458-0.05g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.05g |
$241.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.1g |
$359.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.25g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.25g |
$513.0 | 2024-06-19 | |
| Enamine | EN300-254458-0.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 0.5g |
$808.0 | 2024-06-19 | |
| Enamine | EN300-254458-1.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1.0g |
$1036.0 | 2024-06-19 | |
| Enamine | EN300-254458-2.5g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 2.5g |
$2177.0 | 2024-06-19 | |
| Enamine | EN300-254458-5.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 5.0g |
$4302.0 | 2024-06-19 | |
| Enamine | EN300-254458-10.0g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 10.0g |
$8395.0 | 2024-06-19 | |
| Enamine | EN300-254458-1g |
6,6-dimethylcyclohex-2-en-1-one |
6553-64-6 | 95% | 1g |
$1036.0 | 2023-09-14 |
6,6-dimethylcyclohex-2-en-1-one Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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